Cas no 102130-90-5 (Isoprocurcumenol)

• Product Name: Isoprocurcumenol
• CAS No: 102130-90-5
• MF: C₁₅H₂₂O₂
• MW: 234.33
• CID: 150267
• PubChem ID: 14543197
• Update Time: 2025-11-02

Isoprocurcumenol Chemical and Physical Properties

Names and Identifiers

• 6(1H)-Azulenone,octahydro-1-hydroxy-1-methyl-4-methylene-7-(1-methylethylidene)-, (1S,3aR,8aS)-
• Isoprocurcumenol
• 6(1H)-Azulenone,octahydro-1-hydroxy-1-methyl-4-methylene-7-(1-methylethylidene)-, [1S-(1a,3ab,8aa)]-
• [1S-(1alpha,3abeta,8aalpha)]-Octahydro-1-hydroxy-1-methyl-4-methylene-7-(1-methylethylidene)-6(1H)-azulenone
• (1S)-7-Isopropylidene-1,2,3,3aα,4,5,6,7,8,8aβ-decahydro-1β-hydroxy-1-methyl-4-methyleneazulen-6-one
• (1S)-7-Isopropylidene-1,2,3,3aalpha,4,5,6,7,8,8abeta-decahydro-1beta-hydroxy-1-methyl-4-methyleneazulen-6-one
• CHEBI:168564
• 102130-90-5
• (1alpha,4beta,5beta)-4-Hydroxy-7(11),10(14)-guaiadien-8-one
• 3-hydroxy-3-methyl-8-methylidene-5-propan-2-ylidene-2,3a,4,8a-tetrahydro-1H-azulen-6-one
• DA-74578

• Inchi： 1S/C15H22O2/c1-9(2)12-8-13-11(5-6-15(13,4)17)10(3)7-14(12)16/h11,13,17H,3,5-8H2,1-2,4H3
• InChI Key： ITIGZFMSPAFZAE-UHFFFAOYSA-N
• SMILES： OC1(C)CCC2C(=C)CC(/C(=C(\C)/C)/CC21)=O

Computed Properties

• Exact Mass: 234.16206
• Monoisotopic Mass: 234.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.3

Experimental Properties

• Color/Form: Oil
• Density: 1.05±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 99.5-100.5 ºC (hexane )
• Solubility: Very slightly soluble (0.82 g/l) (25 º C),
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Guaianes

Additional information on Isoprocurcumenol

Recent Advances in the Study of 6(1H)-Azulenone,octahydro-1-hydroxy-1-methyl-4-methylene-7-(1-methylethylidene)-, (1S,3aR,8aS)- (CAS: 102130-90-5)

The compound 6(1H)-Azulenone,octahydro-1-hydroxy-1-methyl-4-methylene-7-(1-methylethylidene)-, (1S,3aR,8aS)- (CAS: 102130-90-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activities, and potential applications in drug development.

Recent studies have highlighted the compound's intricate sesquiterpene skeleton, which is characterized by a highly functionalized azulene core. The stereochemistry at the (1S,3aR,8aS) positions has been confirmed through advanced spectroscopic techniques, including NMR and X-ray crystallography. Researchers have also developed efficient synthetic routes to produce this compound in high yield and purity, enabling further pharmacological investigations.

In terms of biological activity, preliminary in vitro studies have demonstrated that 6(1H)-Azulenone exhibits moderate anti-inflammatory and antimicrobial properties. These effects are believed to stem from its ability to modulate key signaling pathways, such as the NF-κB and MAPK pathways. Additionally, the compound has shown promise in inhibiting the growth of certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

Further investigations into the mechanism of action have revealed that 6(1H)-Azulenone interacts with specific protein targets, including cyclooxygenase-2 (COX-2) and topoisomerase II. Molecular docking studies have provided insights into the binding modes of the compound, which could guide the design of more potent derivatives. These findings underscore the compound's versatility and its potential as a scaffold for the development of novel therapeutics.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 6(1H)-Azulenone. Current research is focused on improving its solubility, stability, and bioavailability through structural modifications and formulation strategies. Collaborative efforts between chemists and pharmacologists are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 6(1H)-Azulenone,octahydro-1-hydroxy-1-methyl-4-methylene-7-(1-methylethylidene)-, (1S,3aR,8aS)- represents a promising candidate for further drug development. Its unique structural features, combined with its diverse biological activities, make it a valuable subject of ongoing research. Future studies should aim to elucidate its full therapeutic potential and address the current limitations to pave the way for its clinical use.